Cas no 926241-48-7 (methyl({1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-ylmethyl})amine)

• Product Name: methyl({1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-ylmethyl})amine
• CAS No: 926241-48-7
• MF: C₁₅H₁₅N₃S
• MW: 269.364701509476
• CID: 3107966
• PubChem ID: 4961863
• Update Time: 2025-10-29

methyl({1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-ylmethyl})amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-[(1-phenyl-3-thien-2-yl-1H-pyrazol-4-yl)methyl]amine
• methyl({1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-ylmethyl})amine
• STL489630
• AKOS000123056
• EN300-12372
• 926241-48-7
• Methyl({[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]methyl})amine
• N-methyl-1-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]methanamine

• Inchi： 1S/C15H15N3S/c1-16-10-12-11-18(13-6-3-2-4-7-13)17-15(12)14-8-5-9-19-14/h2-9,11,16H,10H2,1H3
• InChI Key： XONKIXFAXIPUTB-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(=CN(C2C=CC=CC=2)N=1)CNC

Computed Properties

• Exact Mass: 269.09866866Da
• Monoisotopic Mass: 269.09866866Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.1Ų

Additional information on methyl({1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-ylmethyl})amine

Comprehensive Guide to Methyl({1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-ylmethyl})amine (CAS No. 926241-48-7)

Methyl({1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-ylmethyl})amine (CAS No. 926241-48-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, featuring a unique combination of pyrazole, phenyl, and thiophene moieties, is widely studied for its potential applications in drug development and advanced materials. Below, we delve into its properties, synthesis, applications, and market trends.

The molecular structure of methyl({1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-ylmethyl})amine includes a pyrazole ring substituted with a phenyl group at the 1-position and a thiophene ring at the 3-position. The methylamine functional group attached to the 4-position enhances its reactivity, making it a versatile intermediate in organic synthesis. Researchers often explore its role in designing heterocyclic compounds, which are crucial in medicinal chemistry.

One of the key reasons for the growing interest in CAS No. 926241-48-7 is its potential in pharmaceutical applications. Pyrazole derivatives are known for their biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a thiophene ring further enhances its pharmacological profile, making it a candidate for drug discovery programs targeting chronic diseases.

In addition to pharmaceuticals, methyl({1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-ylmethyl})amine is explored in material science. Its conjugated system and electron-rich heterocycles make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and conductive polymers. The compound's ability to form stable complexes with metals also opens doors for catalysis research.

The synthesis of CAS No. 926241-48-7 typically involves multi-step organic reactions, including condensation and functional group transformations. Researchers optimize these processes to achieve high yields and purity, which are critical for industrial-scale production. Recent advancements in green chemistry have also influenced its synthesis, with a focus on reducing hazardous byproducts.

Market trends indicate a rising demand for pyrazole-based compounds, driven by their diverse applications. Pharmaceutical companies and research institutions are actively screening derivatives of methyl({1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-ylmethyl})amine for novel therapeutics. Meanwhile, the electronics industry seeks innovative materials to improve device performance, further boosting its commercial relevance.

For researchers and industry professionals, understanding the stability and storage conditions of CAS No. 926241-48-7 is essential. Proper handling ensures the compound's integrity and maximizes its utility in experiments. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize its purity and structural features.

In conclusion, methyl({1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-ylmethyl})amine (CAS No. 926241-48-7) represents a promising compound with multifaceted applications. Its unique structure and functional groups make it valuable in drug discovery, material science, and catalysis. As research progresses, this compound is expected to play a pivotal role in advancing scientific and industrial innovations.